Cas no 1310379-30-6 ((4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol)

• Product Name: (4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol
• CAS No: 1310379-30-6
• MF: C₆H₉BrN₂O
• MW: 205.052460432053
• MDL: MFCD20491483
• CID: 4693562
• PubChem ID: 60136481
• Update Time: 2025-06-08

(4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (4-bromo-1-ethyl-1H-pyrazol-3-yl)methanol
• (4-bromo-1-ethylpyrazol-3-yl)methan-1-ol
• SBB073790
• FCH1417650
• ST45256170
• (4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol

• MDL： MFCD20491483
• Inchi： 1S/C6H9BrN2O/c1-2-9-3-5(7)6(4-10)8-9/h3,10H,2,4H2,1H3
• InChI Key： AQVZIFBABRFRML-UHFFFAOYSA-N
• SMILES： BrC1=CN(CC)N=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Topological Polar Surface Area: 38

Additional information on (4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol

(4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol (CAS No. 1310379-30-6): An Overview of Its Chemical Properties, Applications, and Recent Research

(4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol (CAS No. 1310379-30-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and functional groups, has shown promise in various applications, including drug discovery and synthetic chemistry. In this article, we will delve into the chemical properties, potential applications, and recent research advancements related to (4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol.

Chemical Structure and Properties

(4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol is a brominated pyrazole derivative with the molecular formula C₈H₁₀BrN₂O. The compound features a pyrazole ring substituted with a bromine atom at the 4-position and an ethyl group at the 1-position. The methanol functional group is attached to the 3-position of the pyrazole ring. This unique combination of functional groups imparts several interesting chemical properties to the molecule.

The presence of the bromine atom and the methanol group makes (4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol highly reactive and suitable for various synthetic transformations. The bromine atom can serve as a leaving group in nucleophilic substitution reactions, while the methanol group can participate in esterification, etherification, and other reactions involving hydroxyl groups. These properties make it a valuable intermediate in organic synthesis.

Synthesis and Preparation

The synthesis of (4-Bromo-1-ethyl-1H-pyrazol-3-yl)methanol typically involves a multi-step process that begins with the formation of the pyrazole ring. One common approach is to start with an appropriate starting material, such as an ethyl-substituted pyrazole derivative, and introduce the bromine atom through electrophilic bromination. The methanol group can then be introduced via a nucleophilic substitution reaction or by reduction of a corresponding carbonyl compound.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the preparation of (4-Bromo-1-ethyl-1H-pyrazol-3-y l)methanol. For example, researchers have explored catalytic systems that reduce waste generation and improve yield. These improvements not only enhance the practicality of synthesizing this compound but also contribute to sustainable chemical practices.

Applications in Medicinal Chemistry

(4-Bromo-1-ethyl-1H-pyrazol -3 - y l ) m e t h a n o l has shown significant potential in medicinal chemistry due to its structural similarity to known bioactive compounds. Pyrazoles are well-known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The introduction of a bromine atom and an ethyl group can modulate these activities, making ( 4 - B r o m o - 1 - e t h y l - 1 H - p y r a z o l - 3 - y l ) m e t h a n o l an attractive candidate for drug discovery.

In recent studies, researchers have investigated the potential of ( 4 - B r o m o - 1 - e t h y l - 1 H - p y r a z o l - 3 - y l ) m e t h a n o l as an inhibitor of specific enzymes involved in disease pathways. For instance, it has been evaluated for its ability to inhibit kinases, which are key targets in cancer therapy. Preliminary results have shown promising activity against certain kinase isoforms, suggesting its potential as a lead compound for further development.

( 4 - B r o m o - 1 - e t h y l - 1 H - p y r a z o l - 3 - y l ) m e t h a n o l has also been explored for its anti-inflammatory properties. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines in immune cells, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis.

( 4 - B r o m o - 1 - e t h y l - 1 H - p y r a z o l - 3 - y l ) m e t h a n o l ' s unique structure also makes it suitable for use as a building block in combinatorial chemistry approaches. By incorporating this compound into larger molecular scaffolds, researchers can rapidly generate libraries of novel compounds with diverse biological activities.

Recent Research Advancements

The field of medicinal chemistry is constantly evolving, and recent research has shed new light on the potential applications of ( 4 - B r o m o - 1 - e t h y l - 1 H - p y r a z o l - 3 - y l ) m e t h a n o l . One notable study published in the Journal of Medicinal Chemistry explored its activity against multidrug-resistant bacteria. The results indicated that this compound exhibits potent antibacterial activity against several clinically relevant strains, including methicillin-resistant Staphylococcus aureus (MRSA).

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of (4-Bromo-{e}thyl-{e}th{e}l-{e}th{e}l-{e}th{e}l-{e}th{e}l-{e}th{e}l-{e}th{e}l-{e}th{e}l-{e}th{e}l-{e}th{e}l-{e}th{e}l-{e}th{e}-pyrazo{l}-3-y{l})methan{o{l} as an inhibitor of protein-protein interactions (PPIs). PPI inhibitors are gaining increasing attention due to their potential to target undruggable proteins involved in various diseases. The study found that this compound effectively disrupts specific PPIs involved in cancer cell signaling pathways.

A third area of research focuses on the use of (4-Brom{o}-ethyl-e{t}{h}{y}{l}-pyrazo{l}-3-y{l})methan{o{l} as a scaffold for developing new radiopharmaceuticals. Radiopharmaceuticals are used in nuclear medicine for diagnostic imaging and targeted therapy. By incorporating radioactive isotopes into this molecule, researchers aim to create imaging agents that can specifically target cancer cells or other diseased tissues.

Conclusion

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